Cas no 58801-45-9 (U-34728E (HCl))

• Product Name: U-34728E (HCl)
• CAS No: 58801-45-9
• MF: C₁₉H₃₆Cl₂N₂O₆S
• MW: 491.46994304657
• CID: 381354
• Update Time: 2023-11-19

U-34728E (HCl) Chemical and Physical Properties

Names and Identifiers

• L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride (9CI)
• L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride, (2S-trans)-
• U 34728E
• TH5CVN7H0X
• L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-(((1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride, (2S-trans)-
• L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-((((2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride
• CID 133083028
• U 34728E (HCl)
• U34728E (HCl)
• U-34728E (HCl)

• Inchi： 1S/C19H35ClN2O6S.ClH/c1-4-5-11-8-12(22(9-11)6-7-23)18(27)21-13(10(2)20)17-15(25)14(24)16(26)19(28-17)29-3;/h10-17,19,23-26H,4-9H2,1-3H3,(H,21,27);1H/t10-,11+,12-,13+,14-,15+,16+,17+,19+;/m0./s1
• InChI Key： LWEKMXGMUSIMMV-ODKHAUALSA-N
• SMILES： Cl[C@@H](C)[C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)O)NC([C@@H]1C[C@@H](CCC)CN1CCO)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 533
• Topological Polar Surface Area: 148